Ethyl 4-hydroxy-1-methyl-1H-indole-2-carboxylate

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: ethyl 4-hydroxy-1-methylindole-2-carboxylate
• InChI: InChI=1S/C12H13NO3/c1-3-16-12(15)10-7-8-9(13(10)2)5-4-6-11(8)14/h4-7,14H,3H2,1-2H3
• InChI Key: NCFRPTLPGWKEIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1C)C=CC=C2O

Description

Ethyl 4-hydroxy-1-methyl-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (200 ml) of ethyl 4-benzyloxy-1-methylindole-2-carboxylate (13.0 g) in ethanol was added 10% palladium-carbon (1.3 g), and the mixture was stirred at room temperature for 8 hr under a hydrogen atmosphere. The palladium-carbon was filtered off with celite and the reaction mixture was concentrated under reduced pressure to give the title compound (8.0 g) as a brown oil.